Cas no 45296-31-9 (2-Propenoic acid,2-methyl-, heneicosyl ester)
45296-31-9 structure
Product Name:2-Propenoic acid,2-methyl-, heneicosyl ester
CAS No:45296-31-9
MF:C25H48O2
MW:380.647428512573
CID:331756
PubChem ID:3016447
Update Time:2025-04-19
2-Propenoic acid,2-methyl-, heneicosyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-methyl-, heneicosyl ester
- henicosyl 2-methylprop-2-enoate
- henicosyl methacrylate
- 45296-31-9
- 4P785NT485
- EINECS 256-224-6
- DTXSID10196463
- NS00031515
- Heneicosyl 2-methyl-2-propenoate
- SCHEMBL19614591
- heneicosyl methacrylate
- 2-Propenoic acid, 2-methyl-, heneicosyl ester
-
- Inchi: 1S/C25H48O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-25(26)24(2)3/h2,4-23H2,1,3H3
- InChI Key: BYFBMQIXUIFFAU-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)CCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 380.365
- Monoisotopic Mass: 380.365
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 22
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.865
- Boiling Point: 455.5°Cat760mmHg
- Flash Point: 208°C
- Refractive Index: 1.454
2-Propenoic acid,2-methyl-, heneicosyl ester Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
45296-31-9 (2-Propenoic acid,2-methyl-, heneicosyl ester) Related Products
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